Cas no 15709-03-2 (Vanadium(IV) etioporphyrin III oxide)

• Product Name: Vanadium(IV) etioporphyrin III oxide
• CAS No: 15709-03-2
• MF: C₃₂H₃₆N₄OV
• MW: 543.595949172974
• MDL: MFCD00058901
• CID: 87599
• PubChem ID: 126456150
• Update Time: 2025-05-25

Vanadium(IV) etioporphyrin III oxide Chemical and Physical Properties

Names and Identifiers

• Vanadium(IV) etioporphyrin III oxide
• 1,1-Ethanedisulfonic acid,2-oxo
• Acetaldehyddisulfonsaeure
• Disulfoacetaldehyd
• Formylmethionsaeure
• oxo etioporphyrine-III vanadium (IV)
• Oxo-aethan-1,1-disulfonsaeure
• Oxo-aetioporphyrin-III-vanadium(IV)
• oxo-ethane-1,1-disulfonic acid
• 15709-03-2
• oxygen(2-);2,7,12,17-tetraethyl-3,8,13,18-tetramethylporphyrin-22,23-diide;vanadium(4+)
• J-009377

• MDL： MFCD00058901
• Inchi： 1S/C32H36N4.O.V/c1-9-21-17(5)25-14-30-23(11-3)19(7)27(35-30)16-32-24(12-4)20(8)28(36-32)15-31-22(10-2)18(6)26(34-31)13-29(21)33-25;;/h13-16H,9-12H2,1-8H3;;/q2*-2;+4/b25-14-,26-13-,27-16-,28-15-,29-13-,30-14-,31-15-,32-16-;;
• InChI Key： ZFSZZMVZLBUSQC-SEUKLDDDSA-N
• SMILES： [V+4].[O-2].[N-]1C2C=C3C(CC)=C(C)C(=CC4C(CC)=C(C)C(=CC5C(CC)=C(C)C(=CC1=C(CC)C=2C)N=5)N=4)[N-]3 |t:2,9,17,25|

Computed Properties

• Exact Mass: 543.23300
• Monoisotopic Mass: 543.232869g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.8Ų

Experimental Properties

• Water Partition Coefficient: Insoluble in water.
• PSA: 51.65000
• LogP: 4.72720

Additional information on Vanadium(IV) etioporphyrin III oxide

Vanadium(IV) Etioporphyrin III Oxide: A Comprehensive Overview

Vanadium(IV) etioporphyrin III oxide, also known by its CAS number 15709-03-2, is a highly specialized compound that has garnered significant attention in the fields of materials science, chemistry, and biotechnology. This compound is a member of the porphyrin family, which is renowned for its unique electronic and structural properties. Vanadium(IV) etioporphyrin III oxide has been extensively studied for its potential applications in catalysis, sensing, and biomedical imaging. Recent advancements in synthetic methodologies and characterization techniques have further enhanced our understanding of this compound's properties and functionalities.

The chemical structure of vanadium(IV) etioporphyrin III oxide consists of a vanadium ion coordinated to an etioporphyrin framework. The etioporphyrin moiety is a derivative of porphyrin, characterized by its tetrapyrrole structure. The vanadium center introduces unique electronic properties to the molecule, making it highly versatile for various applications. Researchers have explored the influence of vanadium's oxidation state on the compound's reactivity and stability, revealing its potential as a catalyst in oxidation reactions.

One of the most promising applications of vanadium(IV) etioporphyrin III oxide lies in the field of photocatalysis. Recent studies have demonstrated its ability to efficiently catalyze light-driven reactions, such as water splitting and organic transformations. The compound's absorption properties in the visible region make it an ideal candidate for solar energy conversion systems. Additionally, its stability under harsh reaction conditions further enhances its suitability for industrial applications.

In the biomedical sector, vanadium(IV) etioporphyrin III oxide has shown potential as a contrast agent for magnetic resonance imaging (MRI). Its paramagnetic properties enable it to enhance image resolution, making it a valuable tool in diagnostic medicine. Furthermore, researchers have investigated its role in targeted drug delivery systems, leveraging its ability to bind specific biomolecules. These findings underscore the compound's versatility across diverse scientific domains.

The synthesis of vanadium(IV) etioporphyrin III oxide has evolved significantly over the past decade. Traditional methods involved multi-step procedures with low yields, but recent advancements have introduced more efficient protocols. For instance, one-pot synthesis strategies have been developed to streamline the production process while maintaining high purity levels. These improvements not only reduce production costs but also facilitate large-scale manufacturing for commercial applications.

Another area of active research is the integration of vanadium(IV) etioporphyrin III oxide into functional materials. Scientists have explored its incorporation into metal-organic frameworks (MOFs), hybrid polymers, and nanoparticles. These composite materials exhibit enhanced catalytic activity and stability compared to their individual components. Such innovations pave the way for next-generation materials with tailored properties for specific applications.

Despite its numerous advantages, vanadium(IV) etioporphyrin III oxide faces certain challenges that require further investigation. For instance, optimizing its selectivity in catalytic reactions remains a critical area of focus. Additionally, understanding its long-term biocompatibility is essential for advancing its biomedical applications. Ongoing research aims to address these limitations through innovative synthetic strategies and advanced characterization techniques.

In conclusion, vanadium(IV) etioporphyrin III oxide stands as a testament to the remarkable potential of porphyrin-based compounds in modern science and technology. Its unique properties and diverse applications continue to inspire researchers across disciplines. As advancements in synthesis and characterization techniques unfold, we can expect even more groundbreaking discoveries that will further solidify this compound's role in shaping future technologies.